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Compound of Interest

Compound Name: Daucol

Cat. No.: B1200001

Disclaimer: This document synthesizes the currently available toxicological information on
Daucol. It is important to note that most of the data presented is derived from studies on
Daucus carota (carrot) seed essential oil, of which Daucol is a significant constituent.
Toxicological data specific to isolated Daucol is limited. The information provided herein is
intended for researchers, scientists, and drug development professionals and should be
interpreted with consideration of its source.

Executive Summary

Daucol is a bicyclic sesquiterpenoid alcohol found as a major component in the essential oil of
Daucus carota seeds. While comprehensive toxicological data for purified Daucol is not readily
available in the public domain, an assessment of its potential toxicological profile can be
inferred from studies on carrot seed essential oil and the broader class of sesquiterpenes. This
guide provides a summary of the available data on the acute, sub-chronic, and genotoxic
potential of carrot seed oil, along with a discussion of the potential signaling pathways that
Daucol, as a sesquiterpene, may modulate. All quantitative data is presented in structured
tables, and relevant experimental workflows are visualized using diagrams.

Chemical and Physical Properties

Daucol, with the chemical formula C1sH2602, is a crystalline solid with a melting point of 115-
116°C. It is soluble in alcohol and insoluble in water[1]. The concentration of Daucol in Daucus
carota essential oil can vary significantly depending on the geographical origin and extraction
method, with reported values ranging from approximately 5.94% to 18.60%]2].
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Toxicological Data

The majority of the toxicological data available relates to Daucus carota seed essential olil.

Acute Toxicity

Acute toxicity studies on carrot seed essential oil suggest a low order of acute toxicity.

Table 1: Acute Toxicity of Daucus carota Seed Essential Oil

Test

Species Route LD50 Reference
Substance
Carrot Seed Oil Rabbit Oral > 5 g/kg [3]

Sub-acute and Sub-chronic Toxicity

No specific sub-acute or sub-chronic toxicity studies on isolated Daucol were identified.

Dermal and Ocular Irritation and Sensitization

Carrot seed essential oil has been reported to be a slight skin irritant when undiluted and may
cause skin sensitization[3].

Table 2: Dermal and Ocular Effects of Daucus carota Seed Essential Oil

Test Substance Species Observation Reference

) ] Slightly irritating to
Carrot Seed Oil Rabbit ] ] [3]
skin (undiluted)

) Not irritating or
Carrot Seed QOll Human o [3]
sensitizing at 4%

Genotoxicity

No studies specifically investigating the genotoxicity of Daucol were found. However, the
broader class of sesquiterpene lactones, to which Daucol is related, has been a subject of
genotoxicity research. Some sesquiterpene lactones have shown mutagenic potential in
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various in vitro and in vivo assays[4]. The genotoxicity of these compounds is thought to be
related to mechanisms including oxidative DNA damage rather than direct DNA alkylation[4].

Reproductive and Developmental Toxicity

There is a lack of specific data on the reproductive and developmental toxicity of Daucol.
Some traditional uses of carrot seeds have been associated with anti-fertility effects in
females[5]. Conversely, other studies on carrot seed extract have suggested a protective effect
on spermatogenesis in male rats. The specific constituents responsible for these effects have
not been definitively identified.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Daucol are not available.
The following represents a generalized workflow for an acute oral toxicity study based on
OECD Guideline 423.
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Generalized Workflow for Acute Oral Toxicity Study (OECD 423)

Phase 1: Preparation

Animal Acclimatization
(e.g., Wistar rats, 5-7 days)

:

Test Substance Preparation
(Daucol in appropriate vehicle)

:

Dose Selection
(Based on sighting study or default values)

Phase 2: Dosingvand Observation

Single Oral Administration
(Gavage)

:

Observation Period
(14 days)

:

Daily Clinical Observations
(Mortality, clinical signs, body weight)

Phase 3: Necro&sy and Analysis

Gross Necropsy
(All animals at termination)

:

Histopathological Examination
(If required)

:

Data Analysis and LD50 Estimation

Click to download full resolution via product page

Figure 1. Generalized workflow for an acute oral toxicity study.
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Potential Signaling Pathways

As a sesquiterpene, Daucol may interact with various cellular signaling pathways. Research on
other sesquiterpenes has indicated modulation of pathways involved in inflammation and

cancer.

Inflammatory Signaling Pathways

Sesquiterpenes are known to modulate inflammatory responses, primarily through the inhibition
of the NF-kB (Nuclear Factor-kappa B) signaling pathway. This pathway is a key regulator of
the expression of pro-inflammatory cytokines.
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Potential Modulation of NF-kB Signaling by Sesquiterpenes
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Figure 2. Potential modulation of the NF-kB signaling pathway by sesquiterpenes like Daucol.
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Cancer-Related Signaling Pathways

Several sesquiterpene lactones have been investigated for their anticancer properties and their
ability to modulate signaling pathways critical for cancer cell survival and proliferation, such as
the PISK/Akt/mTOR and MAPK/ERK pathways[6].

Conclusion and Future Directions

The available toxicological data for Daucol is sparse and largely inferred from studies on
Daucus carota essential oil. While the essential oil appears to have low acute toxicity, the
potential for skin sensitization exists. The toxicological properties of isolated Daucol,
particularly concerning sub-chronic and chronic exposure, genotoxicity, and reproductive and
developmental effects, remain to be elucidated.

Future research should focus on comprehensive toxicological evaluation of purified Daucol
following standardized guidelines. This would include:

¢ Acute toxicity studies via multiple routes of exposure.

e Sub-chronic and chronic toxicity studies to determine the No-Observed-Adverse-Effect Level
(NOAEL).

o A battery of genotoxicity assays (e.g., Ames test, in vitro and in vivo micronucleus assays).

o Reproductive and developmental toxicity studies to assess effects on fertility and embryonic
development.

e Mechanistic studies to identify the specific signaling pathways modulated by Daucol and
their relevance to any observed toxicity.

A thorough understanding of the toxicological profile of Daucol is essential for its safe use in
any potential therapeutic or commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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